Cas no 1118-58-7 (1,3-Pentadiene,2-methyl-)

• Product Name: 1,3-Pentadiene,2-methyl-
• CAS No: 1118-58-7
• MF: C₆H₁₀
• MW: 82.1436018943787
• CID: 193379
• PubChem ID: 14238
• Update Time: 2025-04-19

1,3-Pentadiene,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentadiene,2-methyl-
• 2-METHYL-1,3-PENTADIENE (CIS- AND TRANS- MIXTURE)
• 1,3-Dimethyl-1,3-butadiene
• 2,4-Dimethyl-1,3-butadiene
• 2-Methyl-1,3-pentadiene
• 2-Methyl-1,3-pentadiene,c&amp
• 2-methylpenta-1,3-diene
• 2-methyl-3-pentadiene
• methylisopren
• 1118-58-7
• NSC-123452
• 1,3-Pentadiene, 2-methyl-
• 2-methyl1,3-pentadiene
• 2-methyl-penta-1,3-diene
• FT-0612886
• RU7NHQ8VSH
• DTXSID3061506
• 2-Methyl-1,3-pentadiene,c&t
• NS00023587
• CH2=C(CH3)CH=CHCH3

• Inchi： 1S/C6H10/c1-4-5-6(2)3/h4-5H,2H2,1,3H3
• InChI Key： RCJMVGJKROQDCB-UHFFFAOYSA-N
• SMILES： C(=C)(C)C=CC

Computed Properties

• Exact Mass: 82.0783
• Monoisotopic Mass: 82.07825
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 68.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0,72 g/cm3
• Melting Point: -14.9°C
• Boiling Point: 75-76 °C(lit.)
• Flash Point: -10 °C
• Refractive Index: n20/D 1.451
• PSA: 0
• LogP: 2.13860

1,3-Pentadiene,2-methyl- Security Information

• Hazardous Material transportation number：2461
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 9-16-29-33-36-26
• Hazardous Material Identification：
• HazardClass：3.1
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons